propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate

• IUPAC Name: propyl 2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate
• InChI: InChI=1S/C9H13N3O4S/c1-3-4-16-8(14)5(2)17-7-6(13)10-9(15)12-11-7/h5H,3-4H2,1-2H3,(H2,10,12,13,15)
• InChI Key: SVUJGTODIDAELQ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C(C)SC1=NNC(=O)NC1=O
• Molecular Formula: C9H13N3O4S
• Molecular Weight: 259.28 g/mol

Description

Propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate, also known as PTPT, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. In cancer cells, propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately cell death. In plants, propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate has been shown to inhibit the activity of the enzyme acetolactate synthase, which is involved in the biosynthesis of branched-chain amino acids. This inhibition leads to the disruption of protein synthesis and ultimately plant death.
Biochemical and Physiological Effects
propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate has been shown to have a range of biochemical and physiological effects depending on the system being studied. In cancer cells, propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In plants, propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate has been shown to inhibit photosynthesis, disrupt amino acid metabolism, and reduce plant growth. In material science, propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate has been shown to form stable complexes with certain metal ions, making it a promising candidate for the synthesis of new materials with unique properties.

Advantages and Limitations for Lab Experiments

One advantage of using propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate in lab experiments is its relatively simple synthesis method, which makes it easily accessible for researchers. Another advantage is its broad range of potential applications, which allows for diverse research opportunities. However, one limitation of using propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate in lab experiments is its potential toxicity, which requires careful handling and disposal procedures.

Future Directions

There are several future directions for research on propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate. One direction is to further investigate its potential applications in medicine, particularly in the development of new cancer treatments. Another direction is to explore its potential as a building block for the synthesis of new materials with unique properties. Additionally, further research is needed to fully understand the mechanism of action of propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate and its effects on different systems.

Synthesis Methods

Propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate can be synthesized through a multistep process involving the reaction of various reagents such as propyl bromide, sodium sulfide, and cyanuric chloride. The final product is a white crystalline powder with a molecular weight of 353.4 g/mol.

Scientific Research Applications

Propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate has been shown to exhibit antitumor activity in vitro and in vivo, making it a promising candidate for the development of new cancer treatments. In agriculture, propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate has been studied for its potential use as a herbicide due to its ability to inhibit the growth of certain plant species. In material science, propyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio]propanoate has been investigated for its potential use as a building block for the synthesis of new materials with unique properties.